Cas no 1021117-61-2 (3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

3-Methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex heterocyclic compound featuring a spirocyclic core and a trimethoxybenzoyl moiety. Its unique architecture, combining a spiro[4.5]decane scaffold with multiple nitrogen functionalities, makes it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the 3,4,5-trimethoxybenzoyl group enhances its potential as a pharmacophore, particularly in targeting CNS-related pathways or as a precursor for kinase inhibitors. The compound’s rigid spirocyclic framework may contribute to improved metabolic stability and selectivity in biological applications. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored properties for research or therapeutic use.
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
1021117-61-2 structure
Product Name:3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:1021117-61-2
MF:C18H23N3O6
MW:377.391724824905
CID:5802310
PubChem ID:42065041
Update Time:2025-08-05

3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-methyl-8-(3,4,5-trimethoxybenzoyl)-
    • 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • 1021117-61-2
    • AKOS024630634
    • F2240-0299
    • Inchi: 1S/C18H23N3O6/c1-20-16(23)18(19-17(20)24)5-7-21(8-6-18)15(22)11-9-12(25-2)14(27-4)13(10-11)26-3/h9-10H,5-8H2,1-4H3,(H,19,24)
    • InChI Key: HDZPVDISFNPFNM-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C(=O)C3=CC(OC)=C(OC)C(OC)=C3)CC2)C(=O)N(C)C1=O

Computed Properties

  • Exact Mass: 377.15868546g/mol
  • Monoisotopic Mass: 377.15868546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • pka: 9.51±0.20(Predicted)

3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2240-0299-2μmol
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2240-0299-5μmol
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2240-0299-1mg
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2240-0299-2mg
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2240-0299-3mg
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2240-0299-4mg
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2240-0299-5mg
3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021117-61-2 90%+
5mg
$69.0 2023-05-16

Additional information on 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

3-Methyl-8-(3,4,5-Trimethoxybenzoyl)-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 1021117-61-2, known as 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—in this case, a nitrogen atom within the triaza ring system.

The structure of 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is notable for its spiro arrangement and the presence of multiple functional groups. The molecule features a trimethoxybenzoyl group attached to the spiro nitrogen at position 8 and two ketone groups at positions 2 and 4 of the decane ring system. Additionally, a methyl group is present at position 3 of the triaza ring system.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique structural properties and potential bioavailability advantages. The presence of the trimethoxybenzoyl group in this compound suggests that it may exhibit interesting pharmacological properties due to the known bioactivity of methoxy-substituted aromatic compounds.

One area where this compound has shown promise is in its potential application as a biological scaffold for drug development. The spiro structure provides a rigid framework that can be modified to target specific biological pathways or receptors. For instance, researchers have explored the use of similar spiro compounds in the development of kinase inhibitors and other therapeutic agents.

The synthesis of 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the trimethoxybenzoyl group is often achieved through acylation reactions under controlled conditions to ensure optimal yields and product purity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular formula and structure while providing insights into its conformational flexibility and stability under different conditions.

In terms of applications beyond drug discovery, this compound may also find use in materials science due to its rigid structure and potential for self-assembling properties. Researchers are currently investigating how such spiro compounds can be utilized in the creation of novel materials with tailored physical and chemical properties.

Looking forward, further research into 3-methyl-8-(3,4,5-trimethoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione will likely focus on optimizing its synthesis for large-scale production and exploring its biological activity in more depth. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this intriguing molecule.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd